Cas no 108-26-9 (3-Methyl-1H-pyrazol-5(4H)-one)

• Product Name: 3-Methyl-1H-pyrazol-5(4H)-one
• CAS No: 108-26-9
• MF: C₄H₆N₂O
• MW: 98.1032404899597
• MDL: MFCD00020699
• CID: 35483
• PubChem ID: 7920
• Update Time: 2025-04-18

3-Methyl-1H-pyrazol-5(4H)-one Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-1H-pyrazol-5(4H)-one
• 3-Methyl-2-pyrazolin-5-one
• 3-methyl pyrazole-5-one
• 3-Methyl-5-pyrazolone
• 2,4-Dihydro-5-methyl-3H-pyrazol-3-one
• 3-methyl-1,4-dihydropyrazol-5-one
• Nickel(II) sulfate heptahydrate
• 5-Methyl-2,4-dihydro-pyrazol-3-one
• AURORA KA-6219
• TIMTEC-BB SBB004372
• Methyl-5-pyrazolone
• 3-Methyl-pyrazolon-(5)
• 3-methyl-2-pyrazolin-5-on
• 5-Methyl-3H-pyrazol-3-one
• 3-METHYL-5-PYRAZOLONE 98+%
• 5-methyl-2,4-dihydropyrazol-3-one
• NSC 4120
• 3-methyl-2-pyrazoline-5-one
• EINECS 203-565-3
• CS-W013724
• FT-0616077
• E83006
• J-512869
• AKOS003624833
• DTXSID2051554
• AC-4810
• AKOS025243276
• 3-methyl-1H-pyrazoline-5-one
• Q27286078
• 3Me5Oxopyrazol
• NSC4120
• NS00002624
• 3-Methyl-5-pyrazolone, Lonza quality, 99.0-100.3% (w/w) (T)
• AC8022
• 5-Methyl-2,4-dihydro-3H-pyrazol-3-one
• 3H-Pyrazol-3-one, 2,4-dihydro-5-methyl-
• EC 203-565-3
• BB 0242292
• 108-26-9
• EN300-16236
• 3-methyl-4,5-dihydro-1H-pyrazol-5-one
• M0491
• W-108724
• UNII-P378M0497D
• SY010796
• 5-Methyl-2,4-dihydro-3H-pyrazol-3-one #
• 3-Methyl-pyrazolon-(5) [German]
• 2-PYRAZOLIN-5-ONE, 3-METHYL-
• BRN 0606503
• Z50145989
• MFCD00020699
• STL137537
• DB-027098
• P378M0497D
• DTXCID6030106
• NSC-4120

• MDL： MFCD00020699
• Inchi： 1S/C4H6N2O/c1-3-2-4(7)6-5-3/h2H2,1H3,(H,6,7)
• InChI Key： NHLAPJMCARJFOG-UHFFFAOYSA-N
• SMILES： O=C1CC(C)=NN1

Computed Properties

• Exact Mass: 98.04800
• Monoisotopic Mass: 98.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: -0.5
• Topological Polar Surface Area: 41.5A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.1890 (rough estimate)
• Melting Point: 220.0 to 224.0 deg-C
• Boiling Point: 183.6°C (rough estimate)
• Flash Point: 141.1℃
• Refractive Index: 1.4327 (estimate)
• Solubility: Slightly soluble in ethanol.
• PSA: 41.46000
• LogP: -0.35340
• Solubility: Not determined

3-Methyl-1H-pyrazol-5(4H)-one Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305
  P351
  P338,P302
  P352,P321,P405,P501A
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S24/25
• RTECS：UQ9451500
• Safety Term：S24/25
• TSCA：Yes
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Pyrazolines Pyrazolones
• Pharmaceutical and Biochemical Products Medicinal Building Blocks Heterocyclic Building Blocks
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Pharmaceutical and Biochemical Products Pharmaceutical Intermediates